4-Butyl-2-nitrophenol
Cat. No. B8809436
M. Wt: 195.21 g/mol
InChI Key: YNCKBAUMTMYXSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04859661
Procedure details
To a suspension of 5.0 g of 4-n-butylphenol in 14 ml of water was added dropwise 3.7 ml of 70% nitric acid while cooling with ice and the temperature of the mixture was raised to room temperature and the reaction was carried out for 40 minutes. After 500 ml of water was added thereto, the reaction mixture was extracted with 500 ml of ethyl acetate, washed with water and a brine successively and dried with anhydrous sodium sulfate. The drying agent was filtered off and the solvent was distilled away under reduced pressure. The residue was subjected to silica-gel column-chromatography [eluent: ethyl acetate] to give 6.20 g of 4-n-butyl-2-nitrophenol.
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH2:2][CH2:3][CH2:4][C:5]1[CH:6]=[CH:7][C:8]([OH:11])=[CH:9][CH:10]=1.[N+:12]([O-])([OH:14])=[O:13]>O>[CH2:4]([C:5]1[CH:6]=[CH:7][C:8]([OH:11])=[C:9]([N+:12]([O-:14])=[O:13])[CH:10]=1)[CH2:3][CH2:2][CH3:1]
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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CCCCC=1C=CC(=CC1)O
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Name
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Quantity
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14 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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3.7 mL
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Step Three
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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while cooling with ice
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EXTRACTION
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Type
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EXTRACTION
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Details
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the reaction mixture was extracted with 500 ml of ethyl acetate
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WASH
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Type
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WASH
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Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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a brine successively and dried with anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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The drying agent was filtered off
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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the solvent was distilled away under reduced pressure
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Outcomes
Product
Details
Reaction Time |
40 min |
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Name
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|
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Type
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product
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Smiles
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C(CCC)C1=CC(=C(C=C1)O)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.2 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
